Cas no 1699214-82-8 (ethyl 3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1699214-82-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5951081
• PubChem ID: 136837485
• Update Time: 2025-06-08

ethyl 3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate
• 1699214-82-8
• EN300-1119120
• ethyl 3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C10H15N3O2/c1-3-15-10(14)8-5-11-9-7(2)4-12-13(9)6-8/h4,8,11H,3,5-6H2,1-2H3
• InChI Key： LDAGRJGUQIALJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC2=C(C)C=NN2C1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate

Introduction to Ethyl 3-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate (CAS No. 1699214-82-8)

Ethyl 3-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate, identified by its CAS number CAS No. 1699214-82-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolo[1,5-α]pyrimidine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The molecular structure of ethyl 3-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate consists of a fused ring system comprising a pyrazole and a pyrimidine moiety. This unique arrangement contributes to its remarkable chemical and biological properties. The presence of a carboxylate ester group at the 6-position and a methyl substituent at the 3-position enhances its reactivity and binding affinity to various biological targets.

In recent years, there has been growing interest in developing novel small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The pyrazolo[1,5-α]pyrimidine scaffold has emerged as a privileged structure in drug discovery due to its ability to interact with multiple protein targets. Specifically, derivatives of this scaffold have shown promising activity in inhibiting kinases and other enzymes involved in cell signaling pathways.

One of the most compelling aspects of ethyl 3-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop analogs with enhanced potency and selectivity. For instance, modifications at the 3- and 6-positions have been shown to improve binding affinity to target proteins while minimizing off-target effects.

The synthesis of ethyl 3-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved the efficiency of producing this compound on a laboratory scale.

Recent studies have highlighted the pharmacological potential of derivatives of pyrazolo[1,5-α]pyrimidine. For example, certain analogs have demonstrated inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines. This has spurred further investigation into the development of novel anticancer agents based on this scaffold. Additionally, preclinical studies have shown that some derivatives exhibit anti-inflammatory properties by modulating cytokine production and immune cell function.

The chemical stability of ethyl 3-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate under various storage conditions is another critical consideration in pharmaceutical applications. Research has focused on understanding how environmental factors such as temperature and humidity affect its integrity. Stability studies have revealed that proper handling and storage conditions can significantly prolong the shelf life of this compound while maintaining its biological activity.

In conclusion, ethyl 3-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate represents a valuable building block in medicinal chemistry with broad therapeutic implications. Its unique structural features and biological activities make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.